• Naftopidil Dihydrochloride
    • Cat. No.:
    • B000727
    • CAS No.:
    • 57149-08-3
    • Molecular Formula:
    • C24H30Cl2N2O3
    • Molecular Weight:
    • 465.4 g/mol
    Description
    Naftopidil DiHCl is a selective 5-HT1A and α1-adrenergic receptor antagonist with IC50 of 0.1 μM and 0.2 μM, respectively.Naftopidil diHCl possesses 5-HT1A agonistic properties in addition to being an α1-adrenoc...
  • Trazodone
    • Cat. No.:
    • B027368
    • CAS No.:
    • 19794-93-5
    • Molecular Formula:
    • C19H22ClN5O
    • Molecular Weight:
    • 371.9 g/mol
    Description
    Trazodone is an N-arylpiperazine in which one nitrogen is substituted by a 3-chlorophenyl group, while the other is substituted by a 3-(3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)propyl group. It has a role as ...
  • Esprolol
    • Cat. No.:
    • B1241802
    • CAS No.:
    • 396654-09-4
    • Molecular Formula:
    • C17H27NO4
    • Molecular Weight:
    • 309.4 g/mol
    Description
    structure in first source
  • SR59230A hydrochloride
    • Cat. No.:
    • B1663684
    • CAS No.:
    • Molecular Formula:
    • C21H28ClNO2
    • Molecular Weight:
    • 361.9 g/mol
    Description
    Potent, selective β3 adrenoceptor antagonist (IC50 values are 40, 408 and 648 nM for β3, β1 and β2, respectively). Orally active in vivo.
    SR 59230A (hydrochloride) is a β3-adrenergic receptor (β3-AR) antagoni...
  • Benalfocin hydrochloride
    • Cat. No.:
    • B1663726
    • CAS No.:
    • 86129-54-6
    • Molecular Formula:
    • C11H15Cl2N
    • Molecular Weight:
    • 232.15 g/mol
    Description
    SKF 86466 is a selective antagonist of α2-adrenoceptors that shows nanomolar Ki values for the three subtypes, α2A, α2B, and α2C. It is active in vivo, evoking antihypertensive effects in animal studies and clin...
  • Brexpiprazole
    • Cat. No.:
    • B1667787
    • CAS No.:
    • 913611-97-9
    • Molecular Formula:
    • C25H27N3O2S
    • Molecular Weight:
    • 433.6 g/mol
    Description
    Brexpiprazole is a N-arylpiperazine.
    Brexpiprazole is an atypical antipsychotic and a novel D2 dopamine and serotonin 1A partial agonist called serotonin-dopamine activity modulator (SDAM). It has a high affi...
  • BRL-44408 maleate
    • Cat. No.:
    • B1667805
    • CAS No.:
    • 681806-46-2
    • Molecular Formula:
    • C17H21N3O4
    • Molecular Weight:
    • 331.4 g/mol
    Description
    Selective α2A adrenoceptor antagonist (Ki values are 5.68 and 651 nM for α2A and α2B, respectively). Centrally active following subcutaneous administration. Demonstrates antidepressant and analgesic activity.
  • Practolol
    • Cat. No.:
    • B1678030
    • CAS No.:
    • 6673-35-4
    • Molecular Formula:
    • C14H22N2O3
    • Molecular Weight:
    • 266.34 g/mol
    Description
    Practolol is n-(4-Hydroxyphenyl)acetamide in which the hydrogen of the phenolic hydroxy group is substituted by a 3-(isopropylaminoamino)-2-hydroxypropyl group. A selective beta blocker, it has been used in the ...
  • (Rac)-Nebivolol-d2,15N
    • Cat. No.:
    • B12376808
    • CAS No.:
    • Molecular Formula:
    • C22H25F2NO4
    • Molecular Weight:
    • 408.4 g/mol
    Description
    (Rac)-Nebivolol-d2,15N is a useful research compound. Its molecular formula is C22H25F2NO4 and its molecular weight is 408.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (Rac)-Nebivolol-d...
  • Urapidil-d3
    • Cat. No.:
    • B12421858
    • CAS No.:
    • Molecular Formula:
    • C20H29N5O3
    • Molecular Weight:
    • 390.5 g/mol
    Description
    Urapidil-d3 is a useful research compound. Its molecular formula is C20H29N5O3 and its molecular weight is 390.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Urapidil-d3 suitable for many...
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